molecular formula C10H21O2P B8383904 ethyl P-cyclohexylmethyl-P-methylphosphinate

ethyl P-cyclohexylmethyl-P-methylphosphinate

Cat. No.: B8383904
M. Wt: 204.25 g/mol
InChI Key: KTEKWZBTMAEOKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl P-cyclohexylmethyl-P-methylphosphinate is a useful research compound. Its molecular formula is C10H21O2P and its molecular weight is 204.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H21O2P

Molecular Weight

204.25 g/mol

IUPAC Name

[ethoxy(methyl)phosphoryl]methylcyclohexane

InChI

InChI=1S/C10H21O2P/c1-3-12-13(2,11)9-10-7-5-4-6-8-10/h10H,3-9H2,1-2H3

InChI Key

KTEKWZBTMAEOKW-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C)CC1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2.25 g of sodium hydride (55% dispersion in oil) in 10 ml of anhydrous tetrahydrofuran is cooled to 0° under an inert atmosphere. A solution of 8.9 g of ethyl (cyclohexylmethyl)phosphinate in 10 ml of anhydrous tetrahydrofuran is added dropwise maintaining the temperature at between 0°-5°. After the addition is complete the suspension is warmed to room temperature and stirred for 30 minutes before re-cooling to 0° C. A solution of 19.87 g of methyl iodide in 10 ml of anhydrous tetrahydrofuran is added slowly--very exothermic! After warming to room temperature, the reaction mixture is stirred for 45 minutes, re-cooled to 0° and carefully treated with water. Removal of the organic phase, drying and concentration affords a yellow oil. Chromatography on silica gel gives ethyl P-cyclohexylmethyl-P-methylphosphinate as a colourless oil; 1H-NMR (CDCl3): δ (ppm)=4.04 (2H, m, CH2OP), 1.94-1.57 (7H, m, 3×CH2 +CH), 1.45 (3H, d, J=15 Hz, P--CH3), 1.36-0.95 (9H, m, 3×CH2 +CH3).
Quantity
2.25 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
8.9 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
19.87 g
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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